Cas no 2351672-64-3 (rac-(1R,2S)-2-({1-(tert-butoxy)carbonylpiperidin-2-yl}methyl)cyclopropane-1-carboxylic acid, trans)

Technical Introduction: rac-(1R,2S)-2-({1-(tert-butoxy)carbonylpiperidin-2-yl}methyl)cyclopropane-1-carboxylic acid (trans) is a chiral cyclopropane derivative featuring a piperidine ring protected by a tert-butoxycarbonyl (Boc) group. Its stereochemistry (trans configuration) and functional groups make it a valuable intermediate in organic synthesis, particularly for constructing complex pharmacophores or constrained peptidomimetics. The Boc group enhances stability and facilitates selective deprotection under mild conditions. The cyclopropane scaffold contributes to conformational rigidity, which is advantageous in medicinal chemistry for modulating bioactivity. This compound is suited for applications requiring precise stereocontrol, such as asymmetric synthesis or the development of bioactive molecules. Its structural features ensure compatibility with standard coupling and derivatization protocols.
rac-(1R,2S)-2-({1-(tert-butoxy)carbonylpiperidin-2-yl}methyl)cyclopropane-1-carboxylic acid, trans structure
2351672-64-3 structure
Product Name:rac-(1R,2S)-2-({1-(tert-butoxy)carbonylpiperidin-2-yl}methyl)cyclopropane-1-carboxylic acid, trans
CAS No:2351672-64-3
MF:C15H25NO4
MW:283.363304853439
CID:5637951
PubChem ID:155978425
Update Time:2025-05-27

rac-(1R,2S)-2-({1-(tert-butoxy)carbonylpiperidin-2-yl}methyl)cyclopropane-1-carboxylic acid, trans Chemical and Physical Properties

Names and Identifiers

    • 2351672-64-3
    • rac-(1R,2S)-2-({1-[(tert-butoxy)carbonyl]piperidin-2-yl}methyl)cyclopropane-1-carboxylic acid
    • Z3580945040
    • EN300-27751276
    • rac-(1R,2S)-2-({1-(tert-butoxy)carbonylpiperidin-2-yl}methyl)cyclopropane-1-carboxylic acid, trans
    • Inchi: 1S/C15H25NO4/c1-15(2,3)20-14(19)16-7-5-4-6-11(16)8-10-9-12(10)13(17)18/h10-12H,4-9H2,1-3H3,(H,17,18)/t10-,11?,12-/m1/s1
    • InChI Key: PLIUVOPTIDAPEH-IGBJHFKCSA-N
    • SMILES: OC([C@@H]1C[C@H]1CC1CCCCN1C(=O)OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 283.17835828g/mol
  • Monoisotopic Mass: 283.17835828g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 66.8Ų

rac-(1R,2S)-2-({1-(tert-butoxy)carbonylpiperidin-2-yl}methyl)cyclopropane-1-carboxylic acid, trans Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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